![molecular formula C12H12INO4S B4196250 N-(2-furylmethyl)-3-iodo-4-methoxybenzenesulfonamide](/img/structure/B4196250.png)
N-(2-furylmethyl)-3-iodo-4-methoxybenzenesulfonamide
Overview
Description
N-(2-furylmethyl)-3-iodo-4-methoxybenzenesulfonamide, also known as FIM, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure, which contains both a sulfonamide and an iodine atom.
Scientific Research Applications
N-(2-furylmethyl)-3-iodo-4-methoxybenzenesulfonamide has been studied for a variety of scientific research applications, including its potential as a therapeutic agent for the treatment of cancer and other diseases. One study found that this compound was able to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Another study found that this compound was able to inhibit the activity of an enzyme called carbonic anhydrase, which is involved in the regulation of pH in the body. This compound has also been studied for its potential use as a molecular imaging agent, due to its ability to bind to certain proteins and enzymes in the body.
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-3-iodo-4-methoxybenzenesulfonamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. It has also been shown to bind to certain proteins and enzymes in the body, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells, as well as the activity of carbonic anhydrase. This compound has also been shown to bind to certain proteins and enzymes, which may contribute to its therapeutic effects. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-furylmethyl)-3-iodo-4-methoxybenzenesulfonamide in lab experiments is its unique structure, which allows it to bind to certain proteins and enzymes in the body. This makes it a potentially useful tool for studying the function of these proteins and enzymes. However, this compound also has some limitations for lab experiments. For example, it can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for research on N-(2-furylmethyl)-3-iodo-4-methoxybenzenesulfonamide. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and other diseases. More research is needed to fully understand its mechanism of action and potential side effects, as well as its efficacy in clinical trials. Additionally, this compound may have potential applications in molecular imaging and other areas of scientific research. Overall, this compound is a promising compound with many potential applications in scientific research.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-3-iodo-4-methoxybenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12INO4S/c1-17-12-5-4-10(7-11(12)13)19(15,16)14-8-9-3-2-6-18-9/h2-7,14H,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJPWAIWGQHUAFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CO2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12INO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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